![molecular formula C17H23NO6 B3022770 2-(phenylmethoxycarbonylamino)butanedioic acid O1-tert-butyl ester O4-methyl ester CAS No. 60079-12-1](/img/structure/B3022770.png)
2-(phenylmethoxycarbonylamino)butanedioic acid O1-tert-butyl ester O4-methyl ester
Overview
Description
This compound is a type of ester, which are commonly used in organic chemistry as protective groups . The tert-butyl ester group in particular is known for its stability . This compound is commercially available.
Chemical Reactions Analysis
The chemical reactions involving this compound likely involve the tert-butyl ester group. For example, the reaction of tert-butyl esters with SOCl2 at room temperature provides acid chlorides in very good yields . Additionally, the transesterification of β-keto esters is a common reaction in organic chemistry .Scientific Research Applications
Semiconductor Photoelectronic Devices
Zinc oxide (ZnO), a wide band-gap semiconductor, has extensive potential in high-efficiency photoelectronic devices. Z-(MeO)-Asp-OtBu could contribute to this field due to its unique properties. Some key points include:
- ZnO Single Crystals : Z-(MeO)-Asp-OtBu could serve as a precursor for ZnO single crystals. These crystals are essential for fabricating high-quality ZnO-based photoelectronic devices. Researchers have explored homoepitaxial ZnO-based devices, such as light-emitting diodes (LEDs) and laser diodes .
Nanogenerators and Piezoelectrics
While not directly mentioned in the literature, it’s worth considering Z-(MeO)-Asp-OtBu’s potential in nanogenerators and piezoelectrics:
- Nanogenerators : These devices convert mechanical energy (such as vibrations or pressure) into electricity. Z-(MeO)-Asp-OtBu’s piezoelectric properties could contribute to self-powered sensors or even medical applications .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-O-tert-butyl 4-O-methyl 2-(phenylmethoxycarbonylamino)butanedioate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO6/c1-17(2,3)24-15(20)13(10-14(19)22-4)18-16(21)23-11-12-8-6-5-7-9-12/h5-9,13H,10-11H2,1-4H3,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJPJDIHTCANHNF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(CC(=O)OC)NC(=O)OCC1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80555083 | |
Record name | 1-tert-Butyl 4-methyl N-[(benzyloxy)carbonyl]aspartate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80555083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
337.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(phenylmethoxycarbonylamino)butanedioic acid O1-tert-butyl ester O4-methyl ester | |
CAS RN |
127605-37-2 | |
Record name | 1-tert-Butyl 4-methyl N-[(benzyloxy)carbonyl]aspartate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80555083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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